Cas no 267875-56-9 ((3-methyl-1H-indazol-5-yl)methanamine)

(3-Methyl-1H-indazol-5-yl)methanamine is a versatile indazole derivative featuring a primary amine functional group at the 5-position, which enhances its reactivity and utility in organic synthesis. The 3-methyl substitution on the indazole core contributes to steric and electronic modulation, making it valuable for the development of pharmacologically active compounds. Its structural framework is particularly relevant in medicinal chemistry for the design of kinase inhibitors, receptor modulators, and other biologically targeted molecules. The compound’s stability and well-defined reactivity profile facilitate its use in coupling reactions, amide formations, and other derivatizations. High purity and consistent quality ensure reliable performance in research and industrial applications.
(3-methyl-1H-indazol-5-yl)methanamine structure
267875-56-9 structure
Product Name:(3-methyl-1H-indazol-5-yl)methanamine
CAS No:267875-56-9
MF:C9H11N3
MW:161.203741312027
CID:5223963
PubChem ID:23000203
Update Time:2026-03-07

(3-methyl-1H-indazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-methyl-1H-indazol-5-yl)methanamine
    • (3-methyl-2H-indazol-5-yl)methanamine
    • DS-016657
    • SCHEMBL7213936
    • 3-Methyl-1h-indazole-5-methanamine
    • F93439
    • 267875-56-9
    • 1-(3-methyl-1H-indazol-5-yl)methanamine
    • SB17624
    • Inchi: 1S/C9H11N3/c1-6-8-4-7(5-10)2-3-9(8)12-11-6/h2-4H,5,10H2,1H3,(H,11,12)
    • InChI Key: OFGCISRIBXCDPL-UHFFFAOYSA-N
    • SMILES: C(C1C=CC2=C(C=1)C(C)=NN2)N

Computed Properties

  • Exact Mass: 161.095
  • Monoisotopic Mass: 161.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 0.8

(3-methyl-1H-indazol-5-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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(3-methyl-1H-indazol-5-yl)methanamine
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Ambeed
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